Cas no 869943-97-5 (5-fluoro-2-(4-methylpiperidin-1-yl)aniline)

• Product Name: 5-fluoro-2-(4-methylpiperidin-1-yl)aniline
• CAS No: 869943-97-5
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD04971026
• CID: 4657908
• PubChem ID: 19621382
• Update Time: 2025-06-26

5-fluoro-2-(4-methylpiperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(4-methyl-1-piperidinyl)aniline
• 5-Fluoro-2-(4-methyl-1-piperidyl)aniline
• 5-fluoro-2-(4-methylpiperidin-1-yl)aniline
• DTXSID601246479
• STL414844
• 5-FLUORO-2-(4-METHYLPIPERIDINO)ANILINE
• 869943-97-5
• Z332375238
• EN300-232438
• AC7025
• AKOS000222135
• SY039238
• 5-Fluoro-2-(4-methyl-1-piperidinyl)benzenamine
• MFCD04971026

• MDL： MFCD04971026
• Inchi： 1S/C12H17FN2/c1-9-4-6-15(7-5-9)12-3-2-10(13)8-11(12)14/h2-3,8-9H,4-7,14H2,1H3
• InChI Key： MIEGFPBUSUCAQB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC=C1N1CCC(C)CC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

5-fluoro-2-(4-methylpiperidin-1-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-fluoro-2-(4-methylpiperidin-1-yl)aniline

5-Fluoro-2-(4-Methylpiperidin-1-yl)Aniline: A Comprehensive Overview

5-fluoro-2-(4-methylpiperidin-1-yl)aniline (CAS No. 869943-97-5) is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound, often referred to as 5-fluoroaniline derivative, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the development of novel drugs and advanced materials, making it a focal point for researchers worldwide.

The structure of 5-fluoro-2-(4-methylpiperidin-1-yl)aniline consists of a central aniline ring substituted with a fluoro group at the 5-position and a 4-methylpiperidinyl group at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The 4-methylpiperidinyl group introduces a bulky, nitrogen-containing ring system, enhancing the compound's ability to interact with biological targets such as enzymes and receptors.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-fluoroaniline derivatives. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct this compound with high precision. These methods not only improve yield but also allow for the incorporation of additional functional groups, expanding the scope of potential applications.

In the pharmaceutical industry, 5-fluoro-2-(4-methylpiperidin-1-yl)aniline has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity and bind to specific protein targets makes it a valuable tool in developing treatments for various diseases. For example, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression, highlighting its role in anticancer drug development.

Beyond pharmacology, this compound has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as a charge transport layer material, contributing to the development of more efficient and stable electronic devices.

The versatility of 5-fluoroaniline derivatives is further evident in their use as intermediates in organic synthesis. Their ability to undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, facilitates the construction of complex molecular architectures. This has led to their widespread adoption in both academic research and industrial settings.

From an environmental standpoint, recent studies have focused on the eco-friendly synthesis and degradation pathways of 5-fluoroaniline derivatives. Researchers are exploring biodegradable synthesis routes and evaluating their environmental impact to ensure sustainable practices in chemical manufacturing.

In conclusion, 5-fluoro-2-(4-methylpiperidin-1-yl)aniline (CAS No. 869943-97-5) stands out as a multifaceted compound with immense potential across diverse disciplines. Its chemical versatility, combined with cutting-edge research advancements, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.